3,6-Dichloro-4-pyrrolidin-1-ylpyridazine

• Molecular Formula: C8H9Cl2N3
• Molecular Weight: 218.08 g/mol
• IUPAC Name: 3,6-dichloro-4-pyrrolidin-1-ylpyridazine
• InChI: InChI=1S/C8H9Cl2N3/c9-7-5-6(8(10)12-11-7)13-3-1-2-4-13/h5H,1-4H2
• InChI Key: LOTUUJWLCBIHGJ-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=CC(=NN=C2Cl)Cl

Description

3,6-Dichloro-4-pyrrolidin-1-ylpyridazine is a useful research compound. Its molecular formula is C8H9Cl2N3 and its molecular weight is 218.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a slurry of 4-bromo-3,6-dichloropyridazine (115 g, 0.51 mol) and potassium carbonate (209 g, 1.5 mol) in DMF (1) was added pyrrolidine (46 ml, 0.56 mol) at 0° C. with stirring. The mixture was allowed to warm to room temperature and then stirred under nitrogen overnight. Water (1.5) was added and the resultant slurry was filtered. The residue was washed thoroughly with water and diethyl ether, yielding the title compound (110 g, 100%) as a fine white powder. 1H NMR (250 MHz, CDCl3) δ2.03 (4H, m), 3.64 (4H, m), 6.46 (1H, s). MS (ES+) m/e 218 [MH]+, 220 [MR]+.

Synthesis routes and methods II

Procedure details

Pyrrolidine (3.36 ml, 40 mmol) was added to a stirred solution/suspension of 4-bromo-3,6-dichloropyridazine (8.3 g, 36 mmol) and potassium carbonate (13.8 g, 0.1 mol) in dry DMF (100 ml) at room temperature under nitrogen. The mixture was stirred at room temperature for 16 hours, then at 60° C. for 3 hours. The reaction was poured into water (250 ml). The aqueous was extracted with ethyl acetate (×3). The combined extracts were dried (MgSO4), filtered and evaporated. The residue was purified by chromatography on silica gel, eluting with 0.5% methanol/dichloromethane to afford the title pyridazine (7.2 g, 92%) as a colourless oil. 1H NMR (250 MHz , CDCl3) 2.00-2.05 (4H, m), 3.61-3.69 (4H, m), 6.46 (1H, s). MS (ES+) 218 [MH]+, 220 [MH]+.